2,5-Diiodobenzene-1,4-diol
Overview
Description
2,5-Diiodobenzene-1,4-diol, also known as 2,5-diiodohydroquinone, is a chemical compound with the molecular formula C6H4I2O2 . It is used as a precursor in the preparation of martinellic acid and 1,4-bis (p-R-phenylethynyl)benzenes .
Synthesis Analysis
The synthesis of 2,5-Diiodobenzene-1,4-diol can be achieved through consecutive sets of Sonagashira cross-coupling reactions of the bis (triflate) derivative of 4,5-diiodobenzene-1,2-diol . The initial coupling reactions proceeded with nearly complete selectivity for the reaction at the Ar–I linkages .Molecular Structure Analysis
The molecular structure of 2,5-Diiodobenzene-1,4-diol consists of 6 carbon atoms, 4 hydrogen atoms, 2 iodine atoms, and 2 oxygen atoms . The InChI code for this compound is 1S/C6H4I2O2/c7-3-1-5(9)4(8)2-6(3)10/h1-2,9-10H .Chemical Reactions Analysis
The on-surface reaction processes of 1,4-dibromo-2,5-diiodobenzene (C6H2Br2I2) on Au (111) and Ag (100) were systematically investigated under ultra-high vacuum conditions . The regioselective synthesis of nonsymmetric tetraalkynylarenes has been readily achieved through consecutive sets of Sonagashira cross-coupling reactions of the bis (triflate) derivative of 4,5-diiodobenzene-1,2-diol .Physical And Chemical Properties Analysis
2,5-Diiodobenzene-1,4-diol is a solid at 20 degrees Celsius . It has a molecular weight of 361.90 g/mol . The compound has a topological polar surface area of 40.5 Ų .Scientific Research Applications
Chemical Properties
“2,5-Diiodobenzene-1,4-diol” is a solid compound with the linear formula C6H4I2O2 . and is typically stored in a dark, dry place at temperatures between 2-8°C . It appears as a white to light yellow to light orange powder or crystal .
Safety Information
This compound is classified under the GHS07 pictogram with the signal word "Warning" . It can cause skin and eye irritation . Therefore, it’s recommended to wear protective gloves, eye protection, and face protection when handling this compound .
Synthesis of Martinellic Acid
“2,5-Diiodobenzene-1,4-diol” is used as a precursor in the synthesis of martinellic acid . Martinellic acid is a useful compound in various chemical reactions and studies.
Preparation of 1,4-Bis (p-R-Phenylethynyl)benzenes
This compound is also used in the preparation of 1,4-bis (p-R-phenylethynyl)benzenes . These compounds have applications in the field of organic chemistry and materials science.
Synthesis of Oligo (1,4-Phenylene Ethynylene)
“2,5-Diiodobenzene-1,4-diol” is employed in the preparation of 1,4-diiodo-2,5-didodecylbenzene , which is a starting reagent for the synthesis of oligo (1,4-phenylene ethynylene) . This oligomer has potential applications in the field of optoelectronics.
Suzuki Reaction
“2,5-Diiodobenzene-1,4-diol” is used in the Suzuki reaction , a type of palladium-catalyzed cross coupling reaction, which is widely used in organic synthesis.
Safety and Hazards
Future Directions
1,4-Diiodobenzene is used in Suzuki reaction and as a precursor in the preparation of martinellic acid and 1,4-bis (p-R-phenylethynyl)benzenes . It is also employed in the preparation of 1,4-diiodo-2,5-didodecylbenzene, which is a starting reagent for the synthesis of oligo (1,4-phenylene ethynylene) . This suggests potential future directions for the use of 2,5-Diiodobenzene-1,4-diol in similar applications.
properties
IUPAC Name |
2,5-diiodobenzene-1,4-diol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4I2O2/c7-3-1-5(9)4(8)2-6(3)10/h1-2,9-10H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XDLGDTUOWIFMQC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CC(=C1I)O)I)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4I2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90594241 |
Source
|
| Record name | 2,5-Diiodobenzene-1,4-diol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90594241 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
361.90 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
13064-64-7 |
Source
|
| Record name | 2,5-Diiodobenzene-1,4-diol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90594241 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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